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Compound of Interest

Compound Name: Allyltrimethylammonium chloride

Cat. No.: B073068

Allyltrimethylammonium Chloride: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Allyltrimethylammonium chloride (CAS No. 1516-27-4). The information is
compiled from various safety data sheets to ensure a thorough understanding of the potential
hazards and the necessary safety measures for laboratory and industrial settings.

Chemical Identification and Physical Properties

Allyltrimethylammonium chloride is a quaternary ammonium salt. Key identification and
physical data are summarized below.
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Property Value

Reference

) Allyltrimethylammonium
Chemical Name _
chloride

[1]

N,N,N-trimethylprop-2-en-1-

Synenyms aminium chloride, TAAC s
CAS Number 1516-27-4 [1]
Molecular Formula C6H14CIN [1]
Molecular Weight 135.64 g/mol [1]
Appearance Solid [1]
Melting/Freezing Point 185-186 °C [1]
Boiling Point/Range No data available [1]
Flash Point No data available [1]
Solubility Soluble in water. [2]

Hazard Identification and Classification

Allyltrimethylammonium chloride is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

acute toxicity, skin and eye irritation, and respiratory tract irritation.[1][3]

GHS Classification

Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye "
irritation

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation
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Source:[1][3]

GHS Pictograms and Signal Word

e Pictogram:
alt text
 Signal Word:Warning[1][3]

The following diagram illustrates the key hazards associated with Allyltrimethylammonium
chloride.
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Signal Word

Warning

Pictogram

GHS Hazard Classification

H335
May cause respiratory irritation
H319
Causes serious eye irritation

H315
Causes skin irritation
H302
Harmful if swallowed

Click to download full resolution via product page

GHS Hazard Profile of Allyltrimethylammonium chloride.

Toxicological Data

Detailed toxicological studies for Allyltrimethylammonium chloride are limited. The GHS
classification of "Acute toxicity, oral (Category 4)" indicates an LD50 value in the range of 300-
2000 mg/kg for oral exposure in animal studies.[1][3] A specific LD50 value has not been
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identified in the reviewed literature. One study reported the lowest published lethal dose (LDLo0)
for subcutaneous administration in mice.

Metric Route Species Value Reference
LDLo Subcutaneous Mouse 180 mg/kg [4]
No specific data
LD50 Oral - )
available.
No specific data
LD50 Dermal - ]
available.
) No specific data
LC50 Inhalation -

available.

Note: The toxicological properties of this material have not been thoroughly investigated.[3] No
components of this product at levels greater than or equal to 0.1% are identified as probable,
possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[1]

Handling Precautions and Storage

Safe handling and proper storage are crucial to minimize exposure and ensure the stability of
Allyltrimethylammonium chloride.

Handling

o Engineering Controls: Work in a well-ventilated area. Use only in areas with appropriate
exhaust ventilation.[1] Ensure eyewash stations and safety showers are readily accessible.

[1][3]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke
when using this product.[1] Remove contaminated clothing and wash before reuse.[3]

e Practices: Avoid contact with skin, eyes, and clothing.[3] Avoid inhalation of dust, fumes, gas,
mist, or vapors.[1] Avoid prolonged or repeated exposure.[3]

Storage
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» Conditions: Keep container tightly closed in a dry and well-ventilated place.[5] Store in a cool
place.[1] Recommended storage temperature is between 2°C and 8°C.[3]

e Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

The following diagram outlines the recommended workflow for handling this chemical safely.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.echemi.com/produce/pr2502201933-allyltrimethylammonium-chloride.html
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0158034.pdf
https://www.biosynth.com/Files/MSDS/BA/A5/MSDS_BAA51627_5000_EN.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0158034.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

REVEWASIDR

Ensure proper ventilation

Don Personal Protective Equipment (PPE)

Handling

Weigh/handle in a designated area

Avoid creating dust Keep containers closed when not in use

/

\stt-Hancgi)aé

Decontaminate work area

.

Properly dispose of waste

.

Remove and store PPE correctly

i

Wash hands thoroughly

Click to download full resolution via product page

Recommended safe handling workflow.
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling

Allyltrimethylammonium chloride to prevent exposure.

Protection Type

Recommendation

Reference

Safety goggles with side-

Eye/Face shields or chemical safety [1]13]
goggles.
Protective gloves (compatible

Skin chemical-resistant) and [1][3]

impervious clothing.

Respiratory

A suitable respirator should be
worn if ventilation is

inadequate.

[1]3]

The following diagram illustrates the necessary personal protective equipment.

Researcher

Personal Protective Equipment (PPE)

Suitable Respirator
(if needed)

Impervious
Clothing/Lab Coat

Chemical-Resistant
Gloves

Safety Goggles
with Side-Shields
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Required Personal Protective Equipment.

First-Aid Measures

In case of exposure, immediate medical attention is required. Follow these first-aid measures:

Exposure Route First-Aid Procedure Reference

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [1][3]
artificial respiration. Call a

physician.

Immediately wash off with
plenty of soap and water for at

Skin Contact least 15 minutes. Remove [11[3]
contaminated clothing. Call a

physician.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact _ [1][3]
Remove contact lenses if
present and easy to do.
Continue rinsing. Call a

physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [1][3]

Rinse mouth with water. Call a

physician.

Accidental Release Measures

In the event of a spill, follow these procedures:
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Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel

to a safe area. Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.[1]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1]

Specific Hazards: Under fire conditions, may decompose and emit toxic fumes, including
nitrogen oxides and hydrogen chloride gas.[1][3]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Stability and Reactivity

Reactivity: No data available.[1]
Chemical Stability: Stable under recommended storage conditions.[1]
Possibility of Hazardous Reactions: No data available.[1]

Conditions to Avoid: No specific data, but good practice is to avoid excessive heat and direct
sunlight.[1]

Incompatible Materials: Strong acids, strong alkalis, strong oxidizing agents, and strong
reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides (NOx), and hydrogen chloride gas.[1][3]

Experimental Protocols
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No specific experimental protocols for the use or handling of Allyltrimethylammonium
chloride were found in the searched safety data sheets. Users should develop standard
operating procedures (SOPs) based on the intended use and the safety information provided in
this guide. An example of a synthesis method is described where allyl chloride is reacted with
trimethylamine in an agueous solution or a solvent like acetone.[6]

This guide is intended for informational purposes and should not replace a thorough review of
the manufacturer's safety data sheet and adherence to all applicable safety regulations. Always
perform a risk assessment before starting any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. Page loading... [wap.guidechem.com]

3. biosynth.com [biosynth.com]

e 4. RTECS NUMBER-BO4120000-Chemical Toxicity Database [drugfuture.com]
5. echemi.com [echemi.com]

6. chembk.com [chembk.com]

 To cite this document: BenchChem. [Allyltrimethylammonium chloride safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073068#allyltrimethylammonium-chloride-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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